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Compound Name:
4,4-Dimethoxytetrahydropyran-3-

one

Cat. No.: B2841756 Get Quote

Introduction: A Guide to the Prudent Laboratory Use
of 4,4-Dimethoxytetrahydropyran-3-one
4,4-Dimethoxytetrahydropyran-3-one is a heterocyclic building block of increasing interest in

synthetic organic chemistry and drug development. Its unique structure, featuring a

tetrahydropyran core functionalized with both a ketone and a ketal, presents a versatile scaffold

for the synthesis of more complex molecules. However, the presence of these functionalities,

particularly the acid-labile ketal group, necessitates a thorough understanding of its properties

to ensure safe handling, effective storage, and experimental reproducibility.

This guide provides a detailed framework for researchers, scientists, and drug development

professionals on the proper management of 4,4-Dimethoxytetrahydropyran-3-one in a

laboratory setting. Moving beyond a simple recitation of steps, this document elucidates the

chemical principles that underpin the recommended protocols, fostering a culture of safety and

scientific integrity.

Section 1: Material Properties and Hazard
Identification
A foundational understanding of the physicochemical properties and inherent hazards of 4,4-
Dimethoxytetrahydropyran-3-one is paramount for its safe utilization.
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1.1: Chemical and Physical Data
The following table summarizes the known properties of this compound. It is important to note

that comprehensive, publicly available data for this specific molecule is limited. Therefore,

established principles for analogous structures should be considered.

Property Value Source / Reference

Chemical Name
4,4-Dimethoxytetrahydropyran-

3-one
Sigma-Aldrich

CAS Number 693245-80-6

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

Physical Form Solid

Melting/Boiling Point Data not available. -

Solubility

Data not available. Assume

solubility in common organic

solvents.

-

Flash Point
Not applicable (Combustible

Solid)

1.2: Hazard Classification and Safety Pictograms
4,4-Dimethoxytetrahydropyran-3-one is classified with the following hazards according to the

Globally Harmonized System (GHS).

GHS Pictogram Signal Word Hazard Statement Hazard Class

Warning
H302: Harmful if

swallowed
Acute Toxicity 4 (Oral)

No Pictogram No Signal Word Combustible Solid Storage Class 11

Source: Sigma-Aldrich
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The primary acute hazard is toxicity upon ingestion. As a combustible solid, it is liable to cause

fire through friction, retained heat, or spontaneous chemical change, and can be readily ignited,

burning vigorously.[1]

Section 2: Stability and Reactivity Profile
The chemical stability of 4,4-Dimethoxytetrahydropyran-3-one is largely dictated by the ketal

functional group, which is susceptible to hydrolysis under acidic conditions.

2.1: The Critical Role of pH: Ketal Stability
Ketals are generally stable under neutral and basic conditions but undergo ready hydrolysis to

the corresponding ketone and alcohol in the presence of acid.[2] The mechanism involves

protonation of one of the alkoxy oxygens, converting it into a good leaving group. Subsequent

elimination and attack by water regenerates the ketone.[2][3]

This acid sensitivity is a critical consideration for this compound. Inadvertent exposure to acidic

reagents, impurities in solvents, or even acidic surfaces (like silica gel in chromatography) can

lead to the decomposition of the material, compromising experimental outcomes. The rate of

hydrolysis is dependent on factors such as acid strength and temperature.[4][5]

2.2: Incompatible Materials and Conditions to Avoid
To maintain the integrity of 4,4-Dimethoxytetrahydropyran-3-one, the following

incompatibilities must be strictly observed:

Strong Acids: Will catalyze the hydrolysis of the ketal functionality.

Strong Oxidizing Agents: The organic nature of the molecule makes it susceptible to

oxidation, which can be vigorous and exothermic.

Ignition Sources: As a combustible solid, contact with open flames, sparks, hot surfaces, or

static discharge must be avoided.[1][6][7]

Conditions to Avoid:

Generation of dust: Finely divided combustible solids present an increased fire and explosion

hazard.
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Excessive heat.

Storage in humid environments, especially if acidic contaminants may be present.

Section 3: Storage and Handling Protocols
Adherence to proper storage and handling procedures is essential to mitigate risks and

preserve the chemical's purity.

3.1: Long-Term Storage Protocol
Container: Store in the original, tightly sealed container.

Location: Place in a designated, well-ventilated, and cool, dry area.[8]

Segregation: Store separately from strong acids, oxidizing agents, and other incompatible

materials.[1][6] Storage in a dedicated flammable solids cabinet is best practice.[6][7]

Inert Atmosphere (Recommended): While specific data on air sensitivity is unavailable,

flushing the container with an inert gas like argon or nitrogen before sealing can provide an

extra layer of protection against potential oxidative degradation or reaction with atmospheric

moisture over time.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all relevant GHS hazard pictograms and statements.

3.2: Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Category Specification Rationale

Eye Protection

ANSI-approved safety glasses

or chemical splash goggles. A

face shield may be required for

bulk transfers.[9]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant nitrile

gloves.[9]

Prevents dermal contact. Use

proper glove removal

technique to avoid skin

contamination.

Body Protection

Flame-resistant lab coat, fully

buttoned with sleeves of

sufficient length.[9]

Protects skin and clothing from

contamination and provides a

barrier against fire.

Footwear
Full-length pants and closed-

toe shoes.

Protects against spills and

falling objects.

Respiratory Protection

Not typically required if

handled within a certified

chemical fume hood.[9] If

weighing outside a hood, a

dust mask may be necessary.

Prevents inhalation of airborne

particles.

This table is based on general guidelines for handling flammable/combustible solids.[9][10][11]

3.3: Workflow for Safe Handling
The following diagram and protocol outline the critical steps for safely handling 4,4-
Dimethoxytetrahydropyran-3-one in a laboratory setting.
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Preparation

Handling

Cleanup & Storage

1. Designate Work Area
(Fume Hood)

2. Don Appropriate PPE

3. Assemble Materials
(Spatula, Weigh Paper, etc.)

4. Retrieve from Storage

Proceed to Handling

5. Weigh Compound
(Minimize Dust)

6. Transfer to Reaction Vessel

7. Tightly Seal Container
(Consider Inert Gas Purge)

Proceed to Cleanup

8. Return to Designated Storage

9. Decontaminate Work Area

10. Dispose of Waste Properly

11. Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4,4-Dimethoxytetrahydropyran-3-one.
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Protocol for Weighing and Transfer:
Preparation:

Ensure a certified chemical fume hood is operational.

Don all required PPE as specified in Section 3.2.

Place a new sheet of weighing paper on an analytical balance inside the fume hood.

Have a clean, dry reaction vessel ready.

Handling:

Retrieve the container of 4,4-Dimethoxytetrahydropyran-3-one from its designated

storage location.

Inside the fume hood, carefully open the container.

Using a clean spatula, transfer the desired amount of the solid onto the weighing paper.

Handle the material gently to minimize the creation of airborne dust.

Record the weight.

Carefully fold the weigh paper and transfer the solid to the reaction vessel.

Cleanup and Storage:

Tightly seal the original container. For long-term storage, consider purging the headspace

with an inert gas before sealing.

Immediately return the container to its proper storage location.

Dispose of the used weighing paper and any contaminated materials (e.g., gloves) into a

designated hazardous waste container.

Wipe down the balance and surrounding work area with an appropriate solvent (e.g., 70%

ethanol) to decontaminate the surfaces.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b2841756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove PPE in the correct order to prevent cross-contamination.

Wash hands thoroughly with soap and water.

Section 4: Emergency Procedures
Preparedness is key to mitigating the impact of any laboratory incident.

4.1: Spill Response
Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate immediately.

Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.

Cleanup (for small, manageable spills):

Wear appropriate PPE, including respiratory protection if dust is present.

Gently cover the spill with an inert, non-combustible absorbent material like sand or

vermiculite.

Carefully sweep the material into a designated, labeled hazardous waste container. Avoid

creating dust.

Decontaminate the spill area with a suitable solvent and wipe clean.

Dispose of all cleanup materials as hazardous waste.

4.2: First Aid Measures
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Exposure Route First Aid Procedure

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[8][12]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical advice.[12]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing.

Inhalation (of dust)

Move person to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[13]

Always show the Safety Data Sheet to the attending medical professional.

Section 5: Waste Disposal
All waste containing 4,4-Dimethoxytetrahydropyran-3-one must be treated as hazardous

waste.

Collection: Collect all chemical waste, including contaminated consumables (gloves, weigh

paper, absorbent materials), in a clearly labeled, sealed, and appropriate hazardous waste

container.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for disposal through your institution's licensed hazardous waste disposal

program. Follow all local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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